Asthma and COPD

Description

Asthma and Chronic Obstructive Pulmonary Disease (COPD) are distinct yet often coexisting chronic inflammatory airway diseases. Asthma is characterized by reversible airway obstruction, hyperresponsiveness, and inflammation, often triggered by allergens or irritants. COPD, primarily caused by long-term exposure to noxious particles or gases (e.g., cigarette smoke), involves progressive, irreversible airflow limitation due to emphysema and chronic bronchitis. Both conditions manifest with symptoms like dyspnea, coughing, and wheezing, significantly impacting lung function and quality of life.